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Abstract

Kirsten Rat Sarcoma Viral Oncogene Homologue (KRAS) is the most frequently mutated
oncogene in human cancers, yet it has long been considered "undruggable.” The discovery of
ACBI3, a potent and selective pan-KRAS degrader, represents a significant breakthrough in
targeting this resilient cancer driver. ACBI3 is a heterobifunctional small molecule, specifically a
Proteolysis Targeting Chimera (PROTAC), that induces the degradation of multiple KRAS
mutants by hijacking the cell's natural protein disposal machinery. This document provides an
in-depth technical overview of ACBI3, including its mechanism of action, biochemical and
cellular activity, and detailed protocols for its application as a chemical probe in KRAS biology
and drug discovery.

Introduction to ACBI3

ACBI3 was developed through a collaboration between the University of Dundee and
Boehringer Ingelheim as a first-in-class chemical probe to explore the therapeutic potential of
pan-KRAS degradation.[1][2] Unlike traditional inhibitors that block a protein's active site,
ACBI3 eliminates the KRAS protein entirely. It is a bifunctional molecule composed of a ligand
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that binds to KRAS, a linker, and a ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin
ligase.[3][4][5][6][7] This induced proximity leads to the ubiquitination and subsequent
proteasomal degradation of the KRAS protein. A key advantage of ACBI3 is its ability to
degrade 13 of the 17 most common oncogenic KRAS variants, offering a tool to study a broad
range of KRAS-driven cancers while sparing the closely related H- and NRAS paralogues.[1][2]
[8][9] To facilitate open science, ACBI3 and its negative control, cis-ACBI3, are available to the
scientific community through Boehringer Ingelheim's opnMe portal.[1][8][10]

Mechanism of Action

ACBI3 functions by forming a ternary complex between the target KRAS protein and the VHL
E3 ligase complex. This event is central to its activity and was a key focus of its structure-
based design.[2][9][11] The formation of this VHL:ACBI3:KRAS complex brings the ubiquitin-
loaded E2 conjugating enzyme into close proximity with KRAS, facilitating the transfer of
ubiquitin chains onto the KRAS protein. This polyubiquitination acts as a molecular signal,
marking KRAS for recognition and degradation by the 26S proteasome. The degrader
molecule, ACBI3, is then released and can engage in further catalytic cycles of KRAS
degradation.[12]
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ACBI3 Mechanism of Action: Ternary complex formation and subsequent proteasomal
degradation of KRAS.

Quantitative Data Summary

The following tables summarize the key quantitative metrics characterizing the potency and

selectivity of ACBI3.

Table 1: Biochemical and Cellular Potency

Parameter

Ternary Complex Kd

Value

6 nM

Cell Line | Assay
Conditions

Surface Plasmon
Resonance (SPR)
for
VHL:ACBI3:KRAS
complex

Reference(s)

[41[13]

DC50 (KRASG12D)

3.9 nM

GP2d cells

[4]

DC50 (KRASG12D)

2 nM

Capillary

Electrophoresis, 24h,

GP5d cells

[14]

DC50 (KRASG12V)

7 nM

Capillary

Electrophoresis, 24h,

SW620 cells

[14][15]

IC50 (Antiproliferative)

478 nM (Geo. mean)

Panel of KRAS mutant

cell lines (5-day

assay)

[41010][11]

IC50 (Antiproliferative)

8.3 uM (Geo. mean)

Panel of KRASWT cell

lines (5-day assay)

[10][11]

| IC50 (SW620 cells) | 15 nM | CellTiterGlo, 5 days |[14][15] |

Table 2: In Vivo Pharmacokinetics and Efficacy
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Parameter Value Dosing / Model Reference(s)

Intravenous (i.v.),
o ) Subcutaneous
Administration Route (5.c) Mouse models [6][10]
s.c.),

Intraperitoneal (i.p.)

) o Lacks oral
Oral Bioavailability ) o N/A [11][15]
bioavailability

30 mg/kg s.c. in mice
Cmax 70 nM [11][12]
(formulated)

30 mg/kg s.c. in mice
tmax 2h [11][12]
(formulated)

| In Vivo Efficacy | Tumor regression | KRAS mutant xenograft mouse models (e.g., GP2d,
RKN) [[6][10][12] |

Downstream Signaling Effects

KRAS is a central node in critical oncogenic signaling pathways. By inducing its degradation,
ACBI3 effectively shuts down these downstream cascades, primarily the RAF-MEK-ERK
(MAPK) and, to some extent, the PIBK-AKT-mTOR pathways. Studies show that ACBI3
treatment leads to a potent, profound, and sustained suppression of MAPK signaling, which is
more durable than that achieved with traditional KRAS inhibitors.[2][6][11][12] This prolonged
pathway inhibition is a key advantage of the degradation modality.
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ACBI3 Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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